Cas no 65870-46-4 ((2r,3s)-2,3-dihydroxy-3-phenylpropionic acid methyl ester)

• Product Name: (2r,3s)-2,3-dihydroxy-3-phenylpropionic acid methyl ester
• CAS No: 65870-46-4
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• CID: 962712
• PubChem ID: 9920630
• Update Time: 2025-04-19

(2r,3s)-2,3-dihydroxy-3-phenylpropionic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• (2r,3s)-2,3-dihydroxy-3-phenylpropionic acid methyl ester
• METHYL (2R,3S)-(+)-2,3-DIHYDROXY-3-PHENYLPROPIONATE
• Nonanoic acid,3-hydroxy-2-methylene-,methyl ester
• Benzenepropanoic acid,a,b-dihydroxy-,methyl ester,(ar,bs)-
• J-004848
• methyl (2r,3s)-2,3-dihydroxy-3-phenylpropanoate
• Methyl (2R,3S)-(+)-2,3-dihydroxy-3-phenyl propionate
• (2R,3S)-Dihydroxy-3-phenyl-propionic acid methyl ester
• SCHEMBL8571791
• 65870-46-4
• (2R,3S)-Methyl 2,3-dihydroxy-3-phenylpropanoate
• 122743-18-4
• Methyl (2R,3S)-(+)-2,3-dihydroxy-3-phenylpropionate, 99%
• DB-297736
• MFCD06797453
• methyl (2S,3S)-2,3-dihydroxy-3-phenylpropanoate

• Inchi： 1S/C10H12O4/c1-14-10(13)9(12)8(11)7-5-3-2-4-6-7/h2-6,8-9,11-12H,1H3/t8-,9+/m0/s1
• InChI Key： IXDRYSIPXMREGK-DTWKUNHWSA-N
• SMILES： O[C@@H](C1C=CC=CC=1)[C@H](C(=O)OC)O

Computed Properties

• Exact Mass: 196.07400
• Monoisotopic Mass: 196.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76000
• LogP: 0.25390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives